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Compound of Interest

Compound Name: 2-Bromo-5-methoxypyridine

Cat. No.: B047582

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols and operational procedures for the
handling and disposal of 2-Bromo-5-methoxypyridine (CAS No. 105170-27-2). Adherence to
these guidelines is critical to ensure a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-5-methoxypyridine is classified as a substance that causes skin and serious eye
irritation, and may cause respiratory irritation.[1] Appropriate PPE is mandatory to minimize
exposure risks.

Table 1: Personal Protective Equipment (PPE) for Handling 2-Bromo-5-methoxypyridine
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Protection Type

Specification

Rationale

Eye and Face Protection

Chemical safety goggles
conforming to EN166 (EU) or
NIOSH (US) standards. A face
shield should be worn where

splashing is a risk.

To protect against splashes
and vapors that can cause

serious eye irritation.[1][2]

Hand Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber)

inspected prior to use.

To prevent skin contact, which

can cause irritation.[1][2]

Body Protection

A flame-retardant lab coat and
appropriate protective clothing

to prevent skin exposure.

To protect against accidental
skin contact and contamination

of personal clothing.[1][2]

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If exposure limits
are exceeded or irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator is

required.

To prevent inhalation of
harmful dust, vapors, or mists
that may cause respiratory
irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure

1

. Preparation:

Ensure a safety shower and eyewash station are readily accessible and in good working

order before handling.[2]

Work in a designated area, such as a chemical fume hood, to ensure adequate ventilation.[1]

[2]

Confirm all necessary PPE is available and in good condition.

. Handling:
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e Avoid contact with skin, eyes, and clothing.[3]

¢ Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

e Wash hands thoroughly after handling.[1]

e Do not eat, drink, or smoke in the handling area.[4]

o Keep containers tightly closed when not in use.[1]

3. Storage:

o Store in a well-ventilated place and keep the container tightly closed.[1]

e Store in a locked-up area.[1]

Keep away from incompatible materials such as acids and bases.[3]

Emergency Procedures: First Aid and Spill
Response

Immediate and appropriate action is crucial in the event of an exposure or spill.

Table 2: First Aid Measures for 2-Bromo-5-methoxypyridine Exposure
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Exposure Route First Aid Procedure

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact i o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1]

Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. If skin

irritation occurs, get medical help.[1]

Remove the person to fresh air and keep
comfortable for breathing. If breathing is difficult,
Inhalation give oxygen. If not breathing, give artificial

respiration. Get medical help if you feel unwell.

[1]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Chemical Spill Workflow

In the event of a spill, a systematic approach is necessary to ensure safety and proper cleanup.
The following diagram outlines the logical workflow for handling a chemical spill of 2-Bromo-5-
methoxypyridine.
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Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE

:

Contain the Spill with Absorbent Material

Collect Spill Residue into a Labeled, Sealable@

:

Decontaminate the Spill Area

Dispose of Contaminated Materials as Hazardous Waste

Report the Incident

Click to download full resolution via product page

Figure 1. Chemical Spill Response Workflow

Disposal Plan
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Dispose of contents and containers in accordance with local, regional, and national regulations.
[1] Contact a licensed professional waste disposal service to dispose of this material.
Contaminated packaging should be treated as the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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